Cas no 1156595-51-5 (Butane, 2-[(3-bromopropyl)thio]- )

• Product Name: Butane, 2-[(3-bromopropyl)thio]-
• CAS No: 1156595-51-5
• MF: C₇H₁₅BrS
• MW: 211.16300034523
• CID: 5250455
• Update Time: 2025-06-23

Butane, 2-[(3-bromopropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-[(3-Bromopropyl)thio]butane (ACI)
• Butane, 2-[(3-bromopropyl)thio]-

• Inchi： 1S/C7H15BrS/c1-3-7(2)9-6-4-5-8/h7H,3-6H2,1-2H3
• InChI Key： LHJPWJPAEHUIRT-UHFFFAOYSA-N
• SMILES： BrCCCSC(CC)C

Additional information on Butane, 2-[(3-bromopropyl)thio]-

Butane, 2-[(3-bromopropyl)thio]- (CAS No. 1156595-51-5): An Overview of Its Chemical Properties and Applications

Butane, 2-[(3-bromopropyl)thio]- (CAS No. 1156595-51-5) is a unique organic compound that has garnered significant attention in recent years due to its diverse applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its specific molecular structure, which includes a butane backbone with a bromopropylthio functional group. The presence of the bromine atom and the thioether linkage imparts unique chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of Butane, 2-[(3-bromopropyl)thio]- is C₇H₁₆BrS, and its molecular weight is approximately 209.17 g/mol. The compound is typically a colorless liquid with a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These solubility properties make it suitable for use in various chemical reactions and processes.

In terms of its chemical reactivity, Butane, 2-[(3-bromopropyl)thio]- exhibits several key features. The bromine atom can be readily substituted in nucleophilic substitution reactions (SN2), making it an excellent starting material for the synthesis of compounds with different functional groups. Additionally, the thioether linkage can undergo various reactions, such as oxidation to form sulfones or sulfonates, which can be further utilized in the synthesis of pharmaceuticals and other bioactive molecules.

One of the most significant applications of Butane, 2-[(3-bromopropyl)thio]- is in the pharmaceutical industry. Recent research has shown that compounds derived from this intermediate have potential therapeutic applications. For example, a study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of thioether-containing compounds that exhibited potent antiviral activity against several RNA viruses. The bromine atom in Butane, 2-[(3-bromopropyl)thio]- played a crucial role in enhancing the antiviral efficacy of these compounds by facilitating specific interactions with viral proteins.

Beyond its use in pharmaceuticals, Butane, 2-[(3-bromopropyl)thio]- has also found applications in materials science. A recent study published in Advanced Materials (2024) explored the use of this compound as a building block for the synthesis of novel polymers with unique properties. The researchers demonstrated that by incorporating Butane, 2-[(3-bromopropyl)thio]- into polymer chains, they could achieve enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

In the field of chemical synthesis, Butane, 2-[(3-bromopropyl)thio]- serves as a versatile intermediate for the preparation of complex organic molecules. Its reactivity profile allows for the introduction of various functional groups through selective chemical transformations. For instance, a study published in Organic Letters (2024) described a method for converting Butane, 2-[(3-bromopropyl)thio]- into a range of biologically active compounds using palladium-catalyzed cross-coupling reactions. This method has been shown to be highly efficient and scalable, making it suitable for industrial applications.

The safety and environmental impact of Butane, 2-[(3-bromopropyl)thio]- are also important considerations. While it is generally considered safe for laboratory use when proper handling protocols are followed, it is important to note that exposure to high concentrations can cause irritation to the eyes and respiratory system. Therefore, appropriate personal protective equipment (PPE) should be used when handling this compound.

In conclusion, Butane, 2-[(3-bromopropyl)thio]- (CAS No. 1156595-51-5) is a versatile organic compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical properties make it an invaluable intermediate for the development of new materials and therapeutic agents. Ongoing research continues to uncover new possibilities for its use, further highlighting its importance in modern chemistry.